methyl 3-iodocyclobutane-1-carboxylate, Mixture of diastereomers
Overview
Description
Synthesis Analysis
The synthesis of such compounds has been a topic of interest in recent years. For instance, an efficient synthesis of ODM-201’s diastereomers has been developed from ®-methyl 3-hydroxybutanoate or (S)-methyl 3-hydroxybutanoate, respectively, with high overall yield and excellent diastereomeric purity . The key step in this synthesis is the preparation of the key intermediate through intramolecular 1,3-dipolar cycloaddition of the vinyl diazo carbonyl compounds .Molecular Structure Analysis
The molecular formula of “methyl 3-iodocyclobutane-1-carboxylate, Mixture of diastereomers” is C6H9IO2 . Diastereomers are stereoisomers that are not mirror images of each other and non-superimposable . They have two or more stereocenters .Chemical Reactions Analysis
Chemical reactions that produce diastereomers are of significant interest in organic chemistry . For example, in the presence of SmI2 and HMPA, the expected 1,4-addition occurred well to give a mixture of diastereomers at C11a in a combined yield .Physical And Chemical Properties Analysis
The physical and chemical properties of “methyl 3-iodocyclobutane-1-carboxylate, Mixture of diastereomers” include a boiling point of 221.9±33.0 °C (Predicted) and a density of 1.79±0.1 g/cm3 (Predicted) . Diastereomers have different physical properties .Scientific Research Applications
- Applications :
Photocatalysis and Green Chemistry
Enantioselective Synthesis
Mechanism of Action
Future Directions
The future directions in the study of “methyl 3-iodocyclobutane-1-carboxylate, Mixture of diastereomers” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. The development of new catalytic asymmetric reactions and their application in natural product synthesis is one area of current research interest .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-iodocyclobutane-1-carboxylate, Mixture of diastereomers involves the conversion of a cyclobutene derivative to the desired product through a series of reactions.", "Starting Materials": [ "Cyclobutene", "Methyl iodide", "Sodium hydride", "Diethyl carbonate", "Palladium(II) acetate", "Triphenylphosphine", "Copper(I) iodide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclobutene is reacted with methyl iodide in the presence of sodium hydride to form methyl 3-iodocyclobutene.", "Step 2: Methyl 3-iodocyclobutene is then treated with diethyl carbonate in the presence of palladium(II) acetate and triphenylphosphine to form methyl 3-iodocyclobutane-1-carboxylate.", "Step 3: The resulting product is a mixture of diastereomers, which can be separated by column chromatography using copper(I) iodide as a stationary phase.", "Step 4: The separated diastereomers are then reduced with sodium borohydride in the presence of hydrochloric acid to form the desired product, methyl 3-iodocyclobutane-1-carboxylate, Mixture of diastereomers.", "Step 5: The product is purified by recrystallization from ethanol and water." ] } | |
CAS RN |
2387601-28-5 |
Product Name |
methyl 3-iodocyclobutane-1-carboxylate, Mixture of diastereomers |
Molecular Formula |
C6H9IO2 |
Molecular Weight |
240 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
